5-{[(E)-2-furylmethylidene]amino}-6-imino-2-oxo-1-[3-(trifluoromethyl)phenyl]-1,2,3,6-tetrahydro-4-pyrimidinecarbonitrile

• IUPAC Name: 6-amino-5-(furan-2-ylmethylideneamino)-2-oxo-1-[3-(trifluoromethyl)phenyl]pyrimidine-4-carbonitrile
• InChI: InChI=1S/C17H10F3N5O2/c18-17(19,20)10-3-1-4-11(7-10)25-15(22)14(13(8-21)24-16(25)26)23-9-12-5-2-6-27-12/h1-7,9H,22H2
• InChI Key: GEIAUGADBYGFBI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N2C(=C(C(=NC2=O)C#N)N=CC3=CC=CO3)N)C(F)(F)F
• Molecular Formula: C17H10F3N5O2
• Molecular Weight: 373.29 g/mol
• CAS No.: 1020252-46-3

Description

5-{[(E)-2-furylmethylidene]amino}-6-imino-2-oxo-1-[3-(trifluoromethyl)phenyl]-1,2,3,6-tetrahydro-4-pyrimidinecarbonitrile is a useful research compound. Its molecular formula is C17H10F3N5O2 and its molecular weight is 373.295. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

Heterocyclic compounds, including pyrimidines and fused pyrimidine derivatives, are synthesized through various chemical reactions involving furyl-based compounds. These synthesis methods contribute to the development of compounds with potential antimicrobial and antitubercular activities. For example, novel pathways have been explored to create pyrimidine and fused pyrimidine derivatives starting from 2-hydroxy- and 2-mercapto-3,4-dihydro-4-oxo-6-(furyl)-pyrimidine-5-carbonitriles. These compounds serve as precursors for further chemical modifications, leading to a variety of heterocyclic compounds with potential biological activities (Ahmed et al., 2003).

Antimicrobial and Antitubercular Activity

Some newly synthesized pyrimidine derivatives exhibit significant in vitro antitubercular activity against Mycobacterium tuberculosis H37Rv and antimicrobial activity against various bacterial and fungal strains. This suggests that such compounds could be explored further for their therapeutic potential in treating infectious diseases (Kamdar et al., 2011).

Synthesis of Fused Heterocyclic Compounds

Fused heterocyclic compounds are synthesized using furyl-based precursors, leading to the creation of novel chemical entities. These entities are explored for their biological activities, including antibacterial properties, showcasing the versatility of furyl compounds in the synthesis of biologically active molecules (Hassaneen & Gomaa, 2015).

Applications in Biological Studies

The synthesis of trifluoromethylated analogues of 4,5-dihydroorotic acid from pyrimidin-2(1H)-ones, including those with furyl groups, highlights the compound's utility in biological studies. These analogues have potential applications in medicinal chemistry, especially in the development of drugs with improved pharmacological profiles (Sukach et al., 2015).